Cas no 1599552-54-1 (5-(methoxymethyl)-7-oxo-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile)

• Product Name: 5-(methoxymethyl)-7-oxo-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile
• CAS No: 1599552-54-1
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 6257979
• PubChem ID: 115586944
• Update Time: 2025-08-02

5-(methoxymethyl)-7-oxo-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-7-oxo-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile
• 5-(methoxymethyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 1599552-54-1
• EN300-1129622

• Inchi： 1S/C9H8N4O2/c1-15-5-7-2-8(14)13-9(12-7)6(3-10)4-11-13/h2,4,11H,5H2,1H3
• InChI Key： ZSAOCFXUULFPTL-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC(N2C(C(C#N)=CN2)=N1)=O

Computed Properties

• Exact Mass: 204.06472551g/mol
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 77.7Ų

Additional information on 5-(methoxymethyl)-7-oxo-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile

5-(Methoxymethyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile: A Comprehensive Overview

In the realm of heterocyclic chemistry, 5-(methoxymethyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 1599552-54-1) stands out as a compound of significant interest due to its unique structural features and potential applications. This article delves into the properties, synthesis, and applications of this compound, while also addressing common queries and recent trends in the field.

The pyrazolo[1,5-a]pyrimidine scaffold, to which this compound belongs, is a privileged structure in medicinal chemistry. The presence of a methoxymethyl group at the 5-position and a carbonitrile moiety at the 3-position enhances its reactivity and makes it a versatile intermediate for further chemical transformations. Researchers and pharmaceutical companies are increasingly exploring such scaffolds for their potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the most frequently asked questions about 5-(methoxymethyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile pertains to its synthesis. The compound can be synthesized via multi-step reactions starting from readily available precursors. A common approach involves the cyclization of appropriately substituted pyrazole derivatives with cyanamide or its equivalents, followed by functionalization to introduce the methoxymethyl group. The exact synthetic route may vary depending on the desired purity and yield, but modern techniques such as microwave-assisted synthesis have been employed to optimize the process.

The 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine core is known for its biological activity, and the introduction of a carbonitrile group further augments its potential. This compound has been investigated for its role in modulating various enzymatic pathways, making it a candidate for therapeutic applications. Recent studies have highlighted its utility in the design of small-molecule inhibitors targeting specific proteins involved in cellular signaling. Such inhibitors are of great interest in oncology and autoimmune diseases, aligning with current trends in personalized medicine.

From a commercial perspective, 5-(methoxymethyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its CAS No. 1599552-54-1 ensures precise identification, which is crucial for regulatory compliance and reproducibility in scientific studies. The compound's stability under standard laboratory conditions makes it a practical choice for experimental work, though proper storage in a cool, dry environment is recommended to maintain its integrity.

In the context of green chemistry, there is growing interest in developing sustainable synthetic routes for compounds like 5-(methoxymethyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact. This aligns with broader industry trends toward eco-friendly chemical production, which is increasingly demanded by regulatory bodies and consumers alike.

The versatility of pyrazolo[1,5-a]pyrimidine derivatives extends beyond pharmaceuticals. These compounds are also being investigated for their potential in materials science, particularly in the development of organic semiconductors and luminescent materials. The carbonitrile group, in particular, can participate in conjugation, influencing the electronic properties of the resulting materials. Such applications are highly relevant to the burgeoning field of organic electronics, which seeks to replace traditional inorganic materials with more sustainable alternatives.

For those seeking to explore the properties of 5-(methoxymethyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile, computational chemistry tools can provide valuable insights. Molecular docking studies, for instance, can predict how the compound interacts with biological targets, while density functional theory (DFT) calculations can elucidate its electronic structure. These in silico methods are becoming indispensable in modern chemical research, reducing the need for extensive experimental screening.

In summary, 5-(methoxymethyl)-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 1599552-54-1) is a compound of considerable scientific and commercial interest. Its unique structure, combined with its potential applications in drug discovery and materials science, makes it a subject of ongoing research. As the chemical industry continues to evolve, compounds like this will likely play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.